Cas no 2679950-79-7 ((3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride)

• Product Name: (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
• CAS No: 2679950-79-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD34186135
• CID: 5618950
• PubChem ID: 165941600
• Update Time: 2025-10-28

(3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
• EN300-28316158
• 2679950-79-7
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-5-methyl-, hydrochloride (1:1), (3R)-

• MDL： MFCD34186135
• Inchi： 1S/C11H13NO2.ClH/c1-7-3-2-4-8-6-12-10(11(13)14)5-9(7)8;/h2-4,10,12H,5-6H2,1H3,(H,13,14);1H/t10-;/m1./s1
• InChI Key： QTENQXQDARANAL-HNCPQSOCSA-N
• SMILES： Cl.OC([C@H]1CC2C(C)=CC=CC=2CN1)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride

(3R)-5-Methyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

(3R)-5-Methyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid Hydrochloride, identified by the CAS registry number 2679950-79-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential bioactivity. The molecule features a chiral center at the 3-position of the isoquinoline skeleton, making it a valuable substrate for stereochemical studies and drug development.

The structure of (3R)-5-Methyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid Hydrochloride consists of a six-membered aromatic ring fused with a five-membered nitrogen-containing ring. The hydrochloride salt form indicates that the compound exists in its protonated state under physiological conditions. The presence of a methyl group at the 5-position adds to the complexity of the molecule and may influence its pharmacokinetic properties.

Recent studies have highlighted the potential of tetrahydroisoquinoline derivatives as scaffolds for drug discovery. For instance, researchers have explored their role as inhibitors of various enzymes and receptors implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The carboxylic acid group in this compound is particularly significant as it can act as a hydrogen bond donor or acceptor, enhancing its interactions with biological targets.

The synthesis of (3R)-5-Methyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid Hydrochloride typically involves multi-step processes that include ring-forming reactions and stereocontrol strategies. One common approach is the use of palladium-catalyzed coupling reactions to construct the isoquinoline skeleton. The stereochemistry at the 3-position is crucial for determining the compound's activity and selectivity in biological assays.

In terms of applications, this compound has shown promise in preclinical models for treating central nervous system disorders. Its ability to cross the blood-brain barrier makes it an attractive candidate for developing neuroprotective agents. Additionally, its structural flexibility allows for further modifications to optimize pharmacokinetic profiles and reduce off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of (3R)-5-Methyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid Hydrochloride to various protein targets with high accuracy. These studies have provided insights into its potential mechanisms of action and guided subsequent experimental validations.

In conclusion, (3R)-5-Methyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid Hydrochloride represents a valuable molecule in contemporary drug discovery efforts. Its unique structure and stereochemical properties make it a compelling candidate for addressing unmet medical needs in neurology and related fields. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions.